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Compound of Interest

Compound Name: 2-Ethylstyrene

Cat. No.: B3423024

The safe and compliant disposal of 2-Ethylstyrene is a critical aspect of laboratory safety and
environmental responsibility. This guide provides essential information for researchers,
scientists, and drug development professionals on the proper procedures for handling and
disposing of this chemical, ensuring adherence to regulatory requirements and minimizing
environmental impact.

Immediate Safety and Logistical Information

2-Ethylstyrene is classified as a flammable liquid and is harmful if inhaled.[1] Proper handling
and storage are paramount to prevent accidents and exposure. Always consult the Safety Data
Sheet (SDS) for complete safety information before handling this chemical.

Key Physical and Regulatory Data

The following table summarizes key quantitative data for 2-Ethylstyrene, crucial for its proper
handling and waste classification.
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Property Value Source

Flash Point 129°F (54°C) CAMEO Chemicals
Lower Explosive Limit (LEL) 1.9% CAMEO Chemicals
Upper Explosive Limit (UEL) 6.1% CAMEO Chemicals
Vapor Pressure 1.9 mmHg at 68°F (20°C) CAMEO Chemicals
Specific Gravity 0.91 at 68°F (20°C) CAMEO Chemicals
EPA Hazardous Waste Code Likely DOO1 (Ignitable) 40 CFR 261.21

Disposal Protocol for 2-Ethylstyrene

The disposal of 2-Ethylstyrene is regulated under the Resource Conservation and Recovery
Act (RCRA) and must be managed as hazardous waste. The following protocol outlines the
step-by-step procedure for its disposal from a laboratory setting.

. Waste Determination and Classification

o Hazardous Waste Identification: Due to its flash point of 129°F (54°C), which is below the
140°F (60°C) threshold, 2-Ethylstyrene is classified as an ignitable hazardous waste.[2] The
corresponding EPA hazardous waste code is DO01.[3][4][5]

» Record Keeping: Document the waste determination process, including the date and method
of determination (in this case, based on its known characteristics).

Il. Waste Collection and Containerization

o Container Selection: Use a chemically compatible container for collecting waste 2-
Ethylstyrene. High-density polyethylene (HDPE) or glass containers are generally suitable.
Ensure the container is in good condition with a secure, leak-proof cap.

o Labeling: Immediately label the waste container with the words "Hazardous Waste," the full
chemical name "2-Ethylstyrene,” and the EPA waste code D0O01. The accumulation start
date (the date the first drop of waste is added) must also be clearly marked.

e Segregation: Do not mix 2-Ethylstyrene waste with other incompatible waste streams.
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lll. On-site Accumulation and Storage

Accumulation Area: Store the waste container in a designated Satellite Accumulation Area
(SAA) that is at or near the point of generation and under the control of the operator.

Secondary Containment: Place the waste container in a secondary containment bin or tray to
prevent the spread of material in case of a leak or spill.

Storage Conditions: Keep the container tightly closed except when adding waste. Store in a
cool, dry, well-ventilated area away from sources of ignition such as heat, sparks, and open
flames.[6]

Quantity Limits: Adhere to the quantity limits for SAAs as defined by the EPA and your
institution's policies (typically no more than 55 gallons of non-acute hazardous waste).

IV. Arranging for Disposal

Contact Environmental Health & Safety (EHS): Once the container is full or the project is
complete, contact your institution's EHS department or equivalent to arrange for a hazardous
waste pickup.

Licensed Disposal Contractor: All disposal of 2-Ethylstyrene must be carried out by a
licensed hazardous waste disposal contractor.[7] Your EHS department will coordinate with
such a contractor for proper transportation and final disposal, which is typically incineration.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process and workflow for the proper

disposal of 2-Ethylstyrene.
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2-Ethylstyrene Disposal Workflow
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Caption: Workflow for the safe disposal of 2-Ethylstyrene waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Proper Disposal of 2-Ethylstyrene: A Guide for
Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3423024#2-ethylstyrene-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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